Cas no 433309-90-1 (2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate)

• Product Name: 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate
• CAS No: 433309-90-1
• MF: C₂₂H₁₇FO₅S
• MW: 412.430788755417
• CID: 6129768
• PubChem ID: 5734712
• Update Time: 2025-11-06

2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate
• (E)-2-(3-(3,4-dimethoxyphenyl)acryloyl)-4-fluorophenyl thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 2-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-4-fluorophenyl ester
• 2-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4-fluorophenyl thiophene-2-carboxylate
• [2-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4-fluorophenyl] thiophene-2-carboxylate
• 433309-90-1
• AKOS002163944
• F1190-0536

• Inchi： 1S/C22H17FO5S/c1-26-19-9-6-14(12-20(19)27-2)5-8-17(24)16-13-15(23)7-10-18(16)28-22(25)21-4-3-11-29-21/h3-13H,1-2H3
• InChI Key： FHGLVFVYIXQYNF-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(F)C=C2C(=O)C=CC2=CC=C(OC)C(OC)=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 412.07807297g/mol
• Monoisotopic Mass: 412.07807297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 607.1±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate

Comprehensive Overview of 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate (CAS No. 433309-90-1)

The compound 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate (CAS No. 433309-90-1) is a synthetic organic molecule with a unique structural framework. Its chemical name reflects the presence of a thiophene ring, a fluorophenyl group, and a dimethoxyphenyl moiety, which contribute to its potential applications in pharmaceutical and material science research. This compound has garnered attention due to its structural similarity to bioactive molecules, making it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate has surged, driven by advancements in targeted therapy and small-molecule inhibitors. Researchers are particularly interested in its potential role as a kinase inhibitor or anti-inflammatory agent, given the presence of the thiophene and fluorophenyl groups, which are known to interact with biological targets. The compound's CAS No. 433309-90-1 is frequently searched in academic databases, highlighting its relevance in chemical synthesis and bioactivity studies.

The synthesis of 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate involves multi-step organic reactions, including esterification and cross-coupling processes. Its E-configuration (as indicated by the (2E) notation) is critical for its stereochemical properties, which may influence its binding affinity to biological receptors. This aspect aligns with current trends in structure-activity relationship (SAR) studies, where molecular conformation plays a pivotal role in drug efficacy.

From a material science perspective, the thiophene core in this compound is noteworthy due to its conjugated system, which is valuable for developing organic semiconductors and optoelectronic materials. The integration of fluorophenyl and dimethoxyphenyl groups further enhances its potential for π-stacking interactions, a property exploited in organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual applicability in pharmaceuticals and advanced materials makes CAS No. 433309-90-1 a versatile candidate for interdisciplinary research.

Environmental and green chemistry considerations are also relevant when discussing 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate. Researchers are increasingly focused on sustainable synthesis methods, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. The compound's structural complexity challenges chemists to develop atom-economical routes, a topic frequently explored in ACS Green Chemistry journals and related forums.

In summary, 2-(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl-4-fluorophenyl thiophene-2-carboxylate (CAS No. 433309-90-1) represents a compelling case study in modern chemistry. Its multifaceted applications—spanning drug development, material science, and sustainable synthesis—underscore its importance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in precision medicine and renewable energy technologies, addressing some of the most pressing challenges in science today.